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Compound of Interest

3-(4-aminophenyl)-N-
Compound Name:
hydroxypropanamide

Cat. No.: B13281348

Get Quote

\ J

CAS: 1803561-93-4 | Formula: C

H
N
O
| MW: 180.21 g/mol

Executive Summary

3-(4-aminophenyl)-N-hydroxypropanamide represents a "minimalist” pharmacophore in the
design of Histone Deacetylase (HDAC) inhibitors. Unlike fully functionalized drugs like
Vorinostat (SAHA), which possess a bulky hydrophobic “"cap” group for surface recognition, this
compound consists solely of the zinc-binding group (ZBG), a saturated linker, and a reactive
aniline handle.

For the drug development scientist, this molecule is not merely an end-product but a privileged
scaffold. Its primary utility lies in Fragment-Based Drug Discovery (FBDD) and the synthesis of
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Targeted Protein Degradation (TPD) chimeras (PROTACS). The free aniline amine serves as

an orthogonal attachment point for E3 ligase ligands or kinase inhibitors, allowing the

conversion of non-selective binders into isoform-specific degraders.

Part 1: Chemical Architecture & Physicochemical

Profile

Understanding the polarity and reactivity of this scaffold is critical for successful conjugation

reactions. The hydroxamic acid moiety is a potent metal chelator but is prone to hydrolysis

under harsh acidic conditions; the aniline is prone to oxidation.

ble 1: Physicochemical ies (Calculated]

Property

Value

Implication for
Assay/Synthesis

Molecular Weight

180.21 Da

Suitable for fragment
screening (Rule of 3

compliant).

cLogP

~0.65

Moderate hydrophilicity; good
aqueous solubility for

biological assays.

Topological PSA

~85 A2

High polar surface area

relative to size due to ZBG.

pKa (Hydroxamic Acid)

Exists primarily as neutral
species at physiological pH;

deprotonates to bind Zn2+.

pKa (Aniline)

Weak base; requires non-
nucleophilic bases (e.g.,
DIPEA) during conjugation to

avoid protonation.

H-Bond Donors/Acceptors

4/3

High capacity for solvent
interaction; critical for

crystallographic soaking.
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Part 2: Synthetic Routes & Optimization

To ensure high purity for biological evaluation, a "Protect-Activate-Deprotect” strategy is
superior to direct aminolysis, which often leads to polymerization or bis-acylation side products.

Method A: The "Boc-Aniline" Route (Recommended)

This protocol prioritizes the integrity of the hydroxamic acid, which is sensitive to the harsh
reduction conditions often used in nitro-precursor routes.

Step-by-Step Protocol

 Starting Material: 3-(4-aminophenyl)propanoic acid.
o Step 1. N-Protection
o Dissolve substrate in 1,4-Dioxane/H

O (1:1). Add NaHCO
(2.5 eq) and Boc
O (1.1eq).

o Rationale: Boc-protection prevents the aniline nitrogen from acting as a nucleophile during
the subsequent activation step.

o Step 2: Hydroxamate Formation (The Critical Step)
o Reagents: Ethyl chloroformate (mixed anhydride method) or EDC/HOB.

o Procedure: Dissolve Boc-intermediate in dry THF at 0°C. Add N-methylmorpholine (NMM,
1.2 eq) followed by Ethyl Chloroformate (1.1 eq). Stir for 15 min to form the mixed
anhydride.

o Addition: Add a freshly prepared solution of Hydroxylamine (NH

OH) in MeOH.
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o Scientific Integrity Note: Do not use hydroxylamine hydrochloride directly in the coupling
reaction without pre-neutralization, as the HCI will quench the activated ester.

o Step 3: Global Deprotection
o Treat with 4M HCI in Dioxane or TFA/DCM (1:1) at 0°C for 30 min.
o Purification: Reverse-phase HPLC (C18 column, H

O/MeCN gradient with 0.1% Formic Acid). Avoid TFA in the mobile phase if using for
cellular assays to prevent cytotoxicity.

Visualization: Synthetic Workflow

The following diagram illustrates the logic flow, highlighting the critical "protection” checkpoint
to avoid side reactions.

Target:
CAS 1803561-93-4

3-(4-aminophenyl) -Boc Protection | Checkpoint: Activation Hydroxaminolysis Deprotection
propanoic acid 0020, Base) Prevent Self-Acylation (Mixed Anhydride) (NH2O0H in MeOH) (TFA or HCI)

Click to download full resolution via product page

Caption: Figure 1. Optimized synthetic pathway preventing aniline interference via Boc-
protection strategy.

Part 3: Biological Mechanism (The Pharmacophore)

This molecule functions as a Zinc-Dependent Deacetylase Inhibitor. Its efficacy is driven by the
bidentate chelation of the Zinc ion (Zn2*) residing at the bottom of the HDAC catalytic pocket.

Mechanistic Pillars[1][2][3][4][5][6][7][8]

e Zinc Binding Group (ZBG): The hydroxamic acid (-CONHOH) ionizes to form a five-
membered chelate ring with the catalytic Zn?+. This displaces the water molecule required for
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the deacetylation of lysine substrates.

e The Linker: The propyl chain mimics the aliphatic chain of the lysine substrate, positioning
the ZBG correctly within the 11A deep hydrophobic channel.

e The Exit Vector (The Amine): The 4-aminophenyl group sits at the "rim" of the pocket. In this
specific molecule, it does not interact heavily with the surface (unlike the phenyl ring of
Vorinostat). Instead, it acts as a solvent-exposed anchor for further chemical modification.

Visualization: Pharmacophore Mapping

This diagram maps the molecule's structure to the biological target's topology.

4-Aminophenyl
(Conjugation Site)

Solvent Exposed Rim
(Exit Vector)

Hydroxamic Acid Bidentate Chelation Catalytic Zn2+ (/Pro e SN Van der Waals | Hydrophobic Channel
(-CONHOH) (Deep Pocket) N e . (~11 Angstroms)

Click to download full resolution via product page

Caption: Figure 2. Pharmacophore mapping of CAS 1803561-93-4 within the HDAC active site.

Part 4: Applications in Drug Design

The primary value of CAS 1803561-93-4 is not as a monotherapy, but as a functional building
block.

PROTAC Design (Proteolysis Targeting Chimeras)

The aniline amine provides a nucleophilic handle to attach linkers (PEG/Alkyl) connected to E3
ligase ligands (e.g., Pomalidomide for Cereblon or VHL ligands).

o Workflow: React CAS 1803561-93-4 with a bifunctional linker (e.g., Br-PEG-COOH) via
amide coupling or reductive amination.
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o Advantage: Converts a pan-HDAC binder into a selective degrader by recruiting the
ubiquitin-proteasome system.

Photoaffinity Labeling

The amine can be diazotized or coupled to benzophenone derivatives to create photo-
crosslinking probes. This is used to map the "interactome" of HDAC complexes in live cells.

"Soft Drug" Development

By coupling the amine to bulky, metabolically labile esters, researchers can design "soft" HDAC
inhibitors that are active topically (e.g., for cutaneous T-cell lymphoma) but rapidly degraded in
systemic circulation to minimize toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Hydroxamate synthesis by acylation [organic-chemistry.org]
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e To cite this document: BenchChem. [3-(4-aminophenyl)-N-hydroxypropanamide: Technical
Guide & Application Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13281348/docs#3-4-aminophenyl-n-
hydroxypropanamide-technical-guide-application-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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